Cas no 660848-57-7 (2-Methoxy-5-(trifluoromethoxy)aniline)

2-Methoxy-5-(trifluoromethoxy)aniline structure
660848-57-7 structure
Product Name:2-Methoxy-5-(trifluoromethoxy)aniline
CAS No:660848-57-7
MF:C8H8F3NO2
MW:207.149832725525
MDL:MFCD09832305
CID:1708622
PubChem ID:22506981
Update Time:2025-09-23

2-Methoxy-5-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-methoxy-5-(trifluoromethoxy)-
    • 2-Methoxy-5-(trifluoromethoxy)aniline
    • SBB093816
    • 2-Amino-4-(trifluoromethoxy)anisole
    • FCH1325570
    • PC303041
    • 2-methoxy-5-(trifluoromethoxy)phenylamine
    • AMY28091
    • 660848-57-7
    • MFCD09832305
    • F17040
    • SY059553
    • AKOS015956668
    • SCHEMBL5114311
    • CS-0061911
    • SB78215
    • TS-02958
    • MDL: MFCD09832305
    • Inchi: 1S/C8H8F3NO2/c1-13-7-3-2-5(4-6(7)12)14-8(9,10)11/h2-4H,12H2,1H3
    • InChI Key: MKAPTOAKEPIGOA-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(=C(C=1)N)OC)(F)F

Computed Properties

  • Exact Mass: 207.05074
  • Monoisotopic Mass: 207.05071298g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 44.5

Experimental Properties

  • Refractive Index: 1.4762
  • PSA: 44.48

2-Methoxy-5-(trifluoromethoxy)aniline Security Information

  • HazardClass:6.1

2-Methoxy-5-(trifluoromethoxy)aniline Pricemore >>

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